L-Cysteine, N-acetyl-S-(3-bromophenyl)-
L-Cysteine, N-acetyl-S-(3-bromophenyl)-
Brand Name:
Vulcanchem
CAS No.:
113276-93-0
VCID:
VC0047079
InChI:
InChI=1S/C11H12BrNO3S/c1-7(14)13-10(11(15)16)6-17-9-4-2-3-8(12)5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m0/s1
SMILES:
CC(=O)NC(CSC1=CC(=CC=C1)Br)C(=O)O
Molecular Formula:
C11H12BrNO3S
Molecular Weight:
318.19 g/mol
L-Cysteine, N-acetyl-S-(3-bromophenyl)-
CAS No.: 113276-93-0
Main Products
VCID: VC0047079
Molecular Formula: C11H12BrNO3S
Molecular Weight: 318.19 g/mol
| CAS No. | 113276-93-0 |
|---|---|
| Product Name | L-Cysteine, N-acetyl-S-(3-bromophenyl)- |
| Molecular Formula | C11H12BrNO3S |
| Molecular Weight | 318.19 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(3-bromophenyl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H12BrNO3S/c1-7(14)13-10(11(15)16)6-17-9-4-2-3-8(12)5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m0/s1 |
| Standard InChIKey | OBKMKYALNXDNBZ-JTQLQIEISA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1=CC(=CC=C1)Br)C(=O)O |
| SMILES | CC(=O)NC(CSC1=CC(=CC=C1)Br)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1=CC(=CC=C1)Br)C(=O)O |
| Synonyms | M-BPMA meta-bromophenylmercapturic acid S-(3-bromophenyl)mercapturic acid |
| PubChem Compound | 163904 |
| Last Modified | Nov 11 2021 |
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